Cas no 177476-76-5 (4-Amino-3-methoxybenzonitrile)

• Product Name: 4-Amino-3-methoxybenzonitrile
• CAS No: 177476-76-5
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD13250177
• CID: 112619
• PubChem ID: 11815931
• Update Time: 2025-07-21

4-Amino-3-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-methoxybenzonitrile
• 3-METHOXY-4-AMINOBENZONITRILE
• 4-Amino-3-methoxybenzenecarbonitrile
• Benzonitrile,4-amino-3-methoxy-
• 4-amino-3-methoxy-benzonitrile
• 4-cyano-2-methoxyaniline
• aminomethoxybenzenecarbonitrile
• 3-Methoxy-4-aminobenz
• 4-Cyano-2-Methoxy-aniline
• Benzonitrile, 4-amino-3-methoxy- (9CI)
• SCXGWOFGMVEUGW-UHFFFAOYSA-N
• Benzonitrile, 4-amino-3-methoxy-
• WT1592
• RP09959
• AS02377
• SY035407
• CJ
• EN300-136597
• J-514367
• SB34317
• DTXSID90473421
• MFCD13250177
• FE-0741
• 177476-76-5
• AC-28480
• Z1201627144
• FT-0681957
• AM20030175
• AKOS006332957
• SCHEMBL220780
• CS-W006078
• DA-21349

• MDL： MFCD13250177
• Inchi： 1S/C8H8N2O/c1-11-8-4-6(5-9)2-3-7(8)10/h2-4H,10H2,1H3
• InChI Key： SCXGWOFGMVEUGW-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#N)C=CC=1N

Computed Properties

• Exact Mass: 148.06400
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 297.5±30.0 °C at 760 mmHg
• Flash Point: 133.7±24.6 °C
• PSA: 59.04000
• LogP: 1.73028
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Amino-3-methoxybenzonitrile Security Information

• Signal Word：Danger
• Hazard Statement： H301;H311;H331
• Warning Statement： P261;P280;P301+P310;P311
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 4-Amino-3-methoxybenzonitrile

Comprehensive Overview of 4-Amino-3-methoxybenzonitrile (CAS No. 177476-76-5): Properties, Applications, and Industry Insights

4-Amino-3-methoxybenzonitrile (CAS No. 177476-76-5) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This nitrile-containing aromatic amine features a unique molecular structure combining an amino group (–NH₂) and a methoxy group (–OCH₃) on a benzonitrile backbone. Its high purity and structural specificity make it a valuable intermediate in synthetic chemistry, particularly in the development of drug candidates and advanced materials.

Recent trends in green chemistry and sustainable synthesis have amplified interest in 4-Amino-3-methoxybenzonitrile. Researchers are exploring its role in catalyzed reactions and low-waste processes, aligning with global demands for eco-friendly manufacturing. The compound’s electron-rich aromatic system also makes it a candidate for organic electronics, such as OLEDs and conductive polymers, addressing the surge in demand for flexible electronics.

In pharmaceutical research, 4-Amino-3-methoxybenzonitrile serves as a key building block for heterocyclic compounds. Its derivatives are investigated for potential bioactive properties, including kinase inhibition and antimicrobial activity. A 2023 study highlighted its utility in designing small-molecule inhibitors targeting metabolic pathways, a hot topic in cancer therapy and anti-inflammatory drugs.

The agrochemical sector leverages this compound for crop protection agents. Its nitrile group enhances binding affinity to pest enzymes, contributing to next-generation pesticides with improved selectivity and environmental safety. This aligns with the growing emphasis on precision agriculture and reduced chemical footprints.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing 4-Amino-3-methoxybenzonitrile. Purity standards (>98%) are rigorously maintained to meet Good Manufacturing Practice (GMP) requirements, ensuring consistency for industrial applications. Suppliers often provide custom synthesis and bulk quantities, catering to R&D and scaled production needs.

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In summary, 4-Amino-3-methoxybenzonitrile exemplifies the intersection of innovation and practical utility in modern chemistry. Its adaptability across sectors—from life sciences to advanced materials—positions it as a compound of enduring significance in scientific and industrial advancements.